((2-Benzothiazol-2-ylthio-5-nitrophenyl)methylene)methane-1,1-dicarbonitrile

• IUPAC Name: 2-[[2-(1,3-benzothiazol-2-ylsulfanyl)-5-nitrophenyl]methylidene]propanedinitrile
• InChI: InChI=1S/C17H8N4O2S2/c18-9-11(10-19)7-12-8-13(21(22)23)5-6-15(12)24-17-20-14-3-1-2-4-16(14)25-17/h1-8H
• InChI Key: GQXYVSSPOKKSNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SC3=C(C=C(C=C3)[N+](=O)[O-])C=C(C#N)C#N
• Molecular Formula: C17H8N4O2S2
• Molecular Weight: 364.4 g/mol
• CAS No.: 1023558-35-1

Description

The compound ((2-Benzothiazol-2-ylthio-5-nitrophenyl)methylene)methane-1,1-dicarbonitrile is a chemical compound that has been studied for its potential applications. It is a derivative of benzothiazole.

Synthesis Analysis

The synthesis of this compound and its derivatives has been reported in the literature. The structure of the synthesized compounds was elucidated by IR, 1HNMR, 13C NMR and mass spectroscopy.

Molecular Structure Analysis

The molecular structure of this compound includes benzothiazole and nitrophenyl groups. The exact structure can be determined using techniques such as IR, 1HNMR, 13C NMR and mass spectroscopy.

Chemical Reactions Analysis

The compound and its derivatives have shown significant biological efficacy when compared to a potent and well-known antidiabetic agent (i.e., Glibenclamide). All the compounds were effective, amongst them, one showed more prominent activity at 350 mg/kg p.o.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, density, molecular formula, molecular weight, and toxicity information, can be found in chemical databases.

Future Directions

The future directions for research on this compound could include further investigation of its biological efficacy and potential applications. This could involve in vivo studies, exploration of its mechanism of action, and development of methods for its synthesis.